Cas no 26513-80-4 (2-(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonyl)benzoic acid)

• Product Name: 2-(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonyl)benzoic acid
• CAS No: 26513-80-4
• MF: C₁₆H₁₁NO₅
• MW: 297.262244462967
• CID: 287797
• PubChem ID: 1717460
• Update Time: 2025-07-31

2-(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonyl)benzoic acid
• 2-(3-oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-carbonyl)-benzoic acid
• 2-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)carbonyl]benzenecarboxylic acid
• 2-[(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-carbonyl]benzenecarboxylic acid
• Benzoic acid, 2-[(3,4-dihydro-3-oxo-2H-1,4-benzoxazin-6-yl)carbonyl]-
• 2-(3-oxo-4H-1,4-benzoxazine-6-carbonyl)benzoic acid
• DTXSID30364945
• 2-[(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)carbonyl]benzenecarboxylic acid, AldrichCPR
• HMS2571D12
• SMR000231094
• MFCD03012223
• AKOS001781308
• FT-0680224
• 2-(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonyl)benzoicacid
• 2T-0210
• 2-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)carbonyl]benzoic acid
• (3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-yl)carbonylbenzoic acid
• 2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonyl)benzoic acid
• BENZOIC ACID,2-[(3,4-DIHYDRO-3-OXO-2H-1,4-BENZOXAZIN-6-YL)CARBONYL]-
• SCHEMBL1466699
• CHEMBL1601976
• 26513-80-4
• 2-(3-oxo-4H-1, 4-benzoxazine-6-carbonyl)benzoic acid
• FPGWDOSSOOODIX-UHFFFAOYSA-N
• A877205
• MLS000705229
• J-505825
• Oprea1_170760
• CCG-124180
• AK-198/11159049
• 2-(3-oxo-2,4-dihydro-1,4-benzoxazine-6-carbonyl)benzoic acid

• MDL： MFCD03012223
• Inchi： 1S/C16H11NO5/c18-14-8-22-13-6-5-9(7-12(13)17-14)15(19)10-3-1-2-4-11(10)16(20)21/h1-7H,8H2,(H,17,18)(H,20,21)
• InChI Key： FPGWDOSSOOODIX-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=C(C(C3C=CC=CC=3C(=O)O)=O)C=CC1=2)=O

Computed Properties

• Exact Mass: 297.06400
• Monoisotopic Mass: 297.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Melting Point: 172-173°
• PSA: 92.70000
• LogP: 2.08470

2-(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonyl)benzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones